Cas no 5471-85-2 (2-Bromo-4-ethynyl-1,3,5-trimethylbenzene)

• Product Name: 2-Bromo-4-ethynyl-1,3,5-trimethylbenzene
• CAS No: 5471-85-2
• MF: C₁₁H₁₁Br
• MW: 223.109042406082
• CID: 942686
• PubChem ID: 231760
• Update Time: 2025-06-08

2-Bromo-4-ethynyl-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-ethynyl-1,3,5-trimethylbenzene
• 1,3,2-Dioxaborinane, 2-ethynyl-4,4,6-trimethyl-
• 2-Aethinyl-4,4,6-trimethyl-1,3,2-dioxaborinan
• 2-Aethinyl-4-brom-1,3,5-trimethyl-benzol
• 2-ethynyl-4,4,6-trimethyl-[1,3,2]dioxaborinane
• 2-ethynyl-4-bromo-1,3,5-trimethyl-benzene
• AGN-PC-0030IJ
• CTK0F3611
• NSC-28466
• 5471-85-2
• DTXSID90970026
• NSC28466

• Inchi： 1S/C11H11Br/c1-5-10-7(2)6-8(3)11(12)9(10)4/h1,6H,2-4H3
• InChI Key： YPDJIBQBPWUWFJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C)C(C#C)=C1C

Computed Properties

• Exact Mass: 417.99533
• Monoisotopic Mass: 222.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.662
• Boiling Point: 626.4°C at 760 mmHg
• Flash Point: 332.7°C
• Refractive Index: 1.731
• PSA: 66.48

Additional information on 2-Bromo-4-ethynyl-1,3,5-trimethylbenzene

2-Bromo-4-ethynyl-1,3,5-trimethylbenzene (CAS No. 5471-85-2)

2-Bromo-4-ethynyl-1,3,5-trimethylbenzene is a versatile organic compound with the CAS registry number 5471-85-2. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position, an ethynyl group at the 4-position, and three methyl groups attached to the benzene ring at positions 1, 3, and 5. The combination of these substituents imparts distinct chemical properties, making it a valuable compound in various applications.

The molecular formula of 2-Bromo-4-ethynyl-1,3,5-trimethylbenzene is C₁₁H₁₀Br, with a molecular weight of approximately 209.06 g/mol. The bromine atom introduces electron-withdrawing effects, while the ethynyl group contributes to the compound's reactivity and potential for further functionalization. The methyl groups provide steric bulk and influence the compound's stability and solubility in different solvents.

Recent studies have highlighted the importance of 2-Bromo-4-ethynyl-1,3,5-trimethylbenzene in organic synthesis as a key intermediate for constructing complex aromatic systems. Its ability to undergo various substitution and coupling reactions has made it a valuable building block in medicinal chemistry and materials science. For instance, researchers have utilized this compound to synthesize bioactive molecules with potential anti-cancer and anti-inflammatory properties.

The synthesis of 2-Bromo-4-ethynyl-1,3,5-trimethylbenzene typically involves multi-step processes that include bromination and alkyne introduction. Advanced methodologies such as Suzuki-Miyaura coupling have been employed to enhance the efficiency and selectivity of these reactions. These advancements ensure that the compound can be produced in high yields with minimal environmental impact.

In terms of physical properties, 2-Bromo-4-ethynyl-1,3,5-trimethylbenzene exhibits a melting point of approximately 60°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and THF makes it suitable for use in various organic reactions. The compound's stability under mild conditions also contributes to its practicality in laboratory settings.

One of the most promising applications of 2-Bromo-4-ethynyl-1,3,5-trimethylbenzene lies in its use as a precursor for advanced materials. Recent research has demonstrated its role in the synthesis of conjugated polymers with enhanced electronic properties. These polymers have potential applications in organic electronics, including light-emitting diodes (LEDs) and photovoltaic devices.

Moreover, 2-Bromo-4-Ethynyl_1_3_5-trimethylbenzene has been explored for its potential in drug discovery. Its unique structure allows for selective interactions with biological targets, making it a candidate for developing novel therapeutic agents. Ongoing studies are focusing on optimizing its pharmacokinetic properties to improve bioavailability and reduce toxicity.

In conclusion, 2-Bromo_4-Ethynyl_1_3_5-trimethylbenzene (CAS No. 5471_85_2) is a multifaceted compound with significant potential across diverse fields. Its structural features enable versatile reactivity and functionality, while recent advancements in synthesis and application continue to expand its utility. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.